![molecular formula C12H10F3N3O4 B2482482 5-(methoxymethyl)-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxylic acid CAS No. 1338690-54-2](/img/structure/B2482482.png)
5-(methoxymethyl)-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
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Description
5-(methoxymethyl)-1-[4-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H10F3N3O4 and its molecular weight is 317.224. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Structural Properties : The chemical structure of similar triazole compounds, such as 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid, has been extensively studied using methods like X-ray diffraction and quantum-chemical calculations. These studies are crucial in understanding the physical and chemical properties of such compounds (Shtabova et al., 2005).
Chemical Reactions and Derivatives
Chemical Reactions and Derivatives : Research has been conducted on the synthesis and properties of various triazole derivatives. For example, 1-(4-Ethoxyphenyl)-5-formyl-1H-1,2,3-triazole-4-carboxylic acid is synthesized from 1-azido-4-ethoxybenzene, showcasing the diverse chemical reactions possible with triazole compounds (Pokhodylo & Obushak, 2022).
Regioselective Synthesis : Studies like the efficient regioselective synthesis of 3,4,5-trisubstituted 1,2,4-triazoles demonstrate the capability to selectively functionalize triazole rings, which is vital in the synthesis of complex organic compounds (Mansueto et al., 2014).
Potential Biological Activities
Antimicrobial Properties : Certain derivatives of triazoles, such as those obtained from 5-(1H-1,2,4-triazol-3-ylsulfanylmethyl)furan-2-carboxylic acids, have been investigated for their antimicrobial properties. This area of research is significant in the search for new antibacterial and antifungal agents (Iradyan et al., 2014).
Anti-Cancer Properties : Benzimidazole derivatives bearing 1,2,4-triazole have been explored for their potential as EGFR inhibitors, which is crucial in the development of anti-cancer drugs. Such studies involve detailed analysis through density functional theory and molecular docking (Karayel, 2021).
Properties
IUPAC Name |
5-(methoxymethyl)-1-[4-(trifluoromethoxy)phenyl]triazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F3N3O4/c1-21-6-9-10(11(19)20)16-17-18(9)7-2-4-8(5-3-7)22-12(13,14)15/h2-5H,6H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYQMVTNWJTVCKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=C(N=NN1C2=CC=C(C=C2)OC(F)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F3N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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